Cas no 1796965-56-4 (5-(4-cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine)

• Product Name: 5-(4-cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine
• CAS No: 1796965-56-4
• MF: C₁₆H₂₃N₅O
• MW: 301.386722803116
• CID: 6275430
• PubChem ID: 71807522
• Update Time: 2025-05-24

5-(4-cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-(4-cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine
• cyclopropyl(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)methanone
• F6438-1548
• cyclopropyl-[4-(6-pyrrolidin-1-ylpyridazin-4-yl)piperazin-1-yl]methanone
• 1796965-56-4
• AKOS024561255

• Inchi： 1S/C16H23N5O/c22-16(13-3-4-13)21-9-7-19(8-10-21)14-11-15(18-17-12-14)20-5-1-2-6-20/h11-13H,1-10H2
• InChI Key： KPEZZYGBSJCDFJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C2=CN=NC(=C2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 301.19026037g/mol
• Monoisotopic Mass: 301.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 5-(4-cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine

5-(4-Cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine: A Comprehensive Overview

5-(4-Cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine, identified by the CAS number 1796965-56-4, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically pyridazines, which are known for their unique electronic properties and structural versatility. The molecule incorporates a pyridazine ring system, a piperazine moiety, and a pyrrolidine group, making it a highly functionalized structure with diverse applications in drug discovery, materials science, and synthetic chemistry.

The synthesis of 5-(4-Cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine involves a multi-step process that typically includes nucleophilic aromatic substitution, coupling reactions, and cyclization. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly streamlined the production of such complex molecules. The integration of these techniques has not only improved yield but also enhanced the purity of the final product, making it more suitable for high-throughput screening in pharmaceutical research.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyridazine derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that certain pyridazine-based compounds can modulate key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). The presence of the piperazine and pyrrolidine groups in this molecule further enhances its bioavailability and pharmacokinetic profile, making it an attractive candidate for preclinical trials.

In addition to its therapeutic potential, 5-(4-Cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine has shown promise in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb visible light efficiently and its high electron mobility make it a valuable asset in the development of next-generation electronic devices.

The structural uniqueness of this compound also lends itself to applications in supramolecular chemistry. The piperazine ring can act as a coordinating unit, enabling the formation of metallo-supramolecular assemblies. These assemblies have potential applications in catalysis, sensing, and drug delivery systems. For example, researchers have demonstrated that metal complexes incorporating this compound can selectively bind to certain biomolecules, offering new avenues for diagnostic tools and therapeutic agents.

From an environmental perspective, the synthesis and application of CAS No 1796965-56-4 are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, such as the use of biodegradable solvents and energy-efficient reaction conditions. These efforts align with global sustainability goals while maintaining the compound's high performance attributes.

In conclusion, 5-(4-Cyclopropanecarbonylpiperazin-1-yl)-3-(pyrrolidin-1-yl)pyridazine, with its unique structure and versatile functional groups, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable research tool and commercial product. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly prominent role in both academic and industrial settings.